
Methyl 3-amino-2-bromobenzoate stability and
storage conditions.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Methyl 3-amino-2-bromobenzoate

Cat. No.: B033773 Get Quote

Technical Support Center: Methyl 3-amino-2-
bromobenzoate
This technical support center provides guidance on the stability and storage of Methyl 3-
amino-2-bromobenzoate (CAS No. 106896-48-4), a key intermediate in pharmaceutical

synthesis.[1] Proper handling and storage are crucial to maintain its integrity and ensure

experimental success.

Frequently Asked Questions (FAQs)
Q1: What are the ideal storage conditions for Methyl 3-amino-2-bromobenzoate?

A1: To ensure the long-term stability of Methyl 3-amino-2-bromobenzoate, it is recommended

to store it under an inert atmosphere, such as nitrogen or argon.[1] The compound should be

kept in a tightly sealed container in a cool, dry, and dark place.[2][3] The recommended storage

temperature is between 2-8°C.[1]

Q2: How stable is Methyl 3-amino-2-bromobenzoate at room temperature?

A2: Methyl 3-amino-2-bromobenzoate is relatively stable under normal conditions.[1]

However, prolonged exposure to atmospheric conditions can lead to potential oxidation or

hydrolysis.[1] For short-term use during an experiment, it can be handled at room temperature,

but for long-term storage, refrigeration under an inert atmosphere is crucial.
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Q3: What are the physical properties of Methyl 3-amino-2-bromobenzoate?

A3: At standard temperature and pressure, Methyl 3-amino-2-bromobenzoate is a clear,

bright orange to amber colored liquid.[1] Key physical and chemical properties are summarized

in the table below.

Q4: What materials are incompatible with Methyl 3-amino-2-bromobenzoate?

A4: Based on data for similar compounds, it is advisable to avoid contact with strong bases and

strong oxidizing agents.[4]

Q5: What are the recommended handling procedures for this compound?

A5: Standard laboratory safety protocols should be followed. This includes using the compound

in a well-ventilated area, wearing appropriate personal protective equipment (PPE) such as

gloves and safety glasses, and avoiding contact with skin and eyes.[4][5][6] Do not breathe

mist, vapors, or spray.[4][6]
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Issue Possible Cause Troubleshooting Steps

Change in color or appearance

of the compound

Exposure to air or light, leading

to oxidation or degradation.

1. Visually inspect the storage

container for a proper seal. 2.

Ensure the compound has

been stored under an inert

atmosphere and protected

from light. 3. If degradation is

suspected, it is recommended

to use a fresh batch for

sensitive applications.

Inconsistent experimental

results

Degradation of the starting

material due to improper

storage or handling.

1. Review storage conditions

to ensure they meet the

recommended guidelines (2-

8°C, inert atmosphere).[1] 2.

Verify that the compound was

not exposed to incompatible

materials. 3. Consider re-

purifying the material if its

integrity is in doubt.

Precipitate formation in

solution

Limited solubility or reaction

with the solvent.

1. Confirm the solubility of

Methyl 3-amino-2-

bromobenzoate in the chosen

solvent. 2. Ensure the solvent

is dry and free of

contaminants.

Data Presentation
Table 1: Physical and Chemical Properties of Methyl 3-amino-2-bromobenzoate
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Property Value Reference

Molecular Formula C₈H₈BrNO₂ [1]

Molecular Weight 230.06 g/mol [1]

CAS Number 106896-48-4 [1]

Physical State Liquid [1]

Color Clear, bright orange/amber [1]

Boiling Point 314.1 ± 22.0 °C (Predicted) [1]

Density 1.583 g/mL at 25 °C [1]

Flash Point >110°C [1]

Experimental Protocols
Protocol 1: Recommended Storage and Handling

Receiving: Upon receipt, immediately transfer the compound to a designated storage

location that meets the recommended conditions.

Storage: Store the container in a refrigerator at 2-8°C.[1] The storage area should be dark

and dry.

Inert Atmosphere: Before sealing the container for storage, flush the headspace with an inert

gas like nitrogen or argon to displace air.[1]

Dispensing: For experimental use, allow the container to warm to room temperature before

opening to prevent condensation of moisture into the compound. Dispense the required

amount in a well-ventilated fume hood.

Resealing: After dispensing, re-flush the container with an inert gas before tightly sealing and

returning to cold storage.
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Caption: Troubleshooting workflow for unexpected experimental outcomes.
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Caption: Recommended workflow for storage and handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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